Di-n-2-propylpentylphthalate
Description
Di-n-2-propylpentylphthalate is a phthalate ester identified in plant extracts, specifically from Rhazya stricta, through GC-MS analysis. It exhibited a retention time of 25.61 and a relative abundance of 9.19% in the extract, indicating its prominence as a secondary metabolite .
Properties
CAS No. |
70910-37-1 |
|---|---|
Molecular Formula |
C24H38O4 |
Molecular Weight |
390.6 g/mol |
IUPAC Name |
bis(2-propylpentyl) benzene-1,2-dicarboxylate |
InChI |
InChI=1S/C24H38O4/c1-5-11-19(12-6-2)17-27-23(25)21-15-9-10-16-22(21)24(26)28-18-20(13-7-3)14-8-4/h9-10,15-16,19-20H,5-8,11-14,17-18H2,1-4H3 |
InChI Key |
KIYUVQCUDDMZRE-UHFFFAOYSA-N |
SMILES |
CCCC(CCC)COC(=O)C1=CC=CC=C1C(=O)OCC(CCC)CCC |
Canonical SMILES |
CCCC(CCC)COC(=O)C1=CC=CC=C1C(=O)OCC(CCC)CCC |
Other CAS No. |
70910-37-1 |
Synonyms |
di-n-2-propylpentylphthalate |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
Analytical Data from Rhazya stricta Extract
This compound was detected alongside squalene (22.49% abundance) and (-)-1,2-didehydroaspidospermidine (26.76%), suggesting synergistic bioactive roles in the plant .
Industrial Phthalates in Proficiency Testing
DNPP and DPrP were analyzed in leather products, with laboratories required to report detection limits ≥0.5 g to ensure homogeneity. This underscores their prevalence in consumer goods and the need for stringent quality control .
Toxicology of High-Molecular-Weight Phthalates
DIHP and DPHP exhibit lower acute toxicity compared to low-weight phthalates like di-n-butyl phthalate (), which requires respiratory protection at exposures >5 mg/m³. However, chronic effects of branched phthalates remain understudied .
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
